Cas no 80772-96-9 (3-Bromo-6-nitropyrazolo[1,5-a]pyrimidine)

• Product Name: 3-Bromo-6-nitropyrazolo[1,5-a]pyrimidine
• CAS No: 80772-96-9
• MF: C₆H₃BrN₄O₂
• MW: 243.017619371414
• CID: 4717173
• Update Time: 2025-05-26

3-Bromo-6-nitropyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-6-NITRO-PYRAZOLO[1,5-A]PYRIMIDINE
• 3-Bromo-6-nitropyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C6H3BrN4O2/c7-5-2-9-10-3-4(11(12)13)1-8-6(5)10/h1-3H
• InChI Key： FKNDUFJFZQKVHJ-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=C(C=NC2=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 221
• Topological Polar Surface Area: 76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 3-Bromo-6-nitropyrazolo[1,5-a]pyrimidine

3-Bromo-6-Nitropyrazolo[1,5-a]Pyrimidine: A Comprehensive Overview

The compound with CAS No 80772-96-9, commonly referred to as 3-Bromo-6-nitropyrazolo[1,5-a]pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural properties and potential applications in drug design and advanced materials. The long-tail keyword for this compound, 3-bromo-6-nitro-pyrazolo[1,5-a]pyrimidine, highlights its specific functional groups and structural arrangement.

Recent studies have demonstrated that 3-Bromo-6-nitropyrazolo[1,5-a]pyrimidine exhibits remarkable biological activity, particularly in the context of anti-cancer drug development. Researchers have explored its potential as a kinase inhibitor, targeting specific enzymes involved in cell proliferation and survival. The bromine and nitro groups attached to the pyrazolo[1,5-a]pyrimidine core contribute significantly to its pharmacokinetic properties, making it a promising candidate for further preclinical testing.

In addition to its biological applications, 3-Bromo-6-nitropyrazolo[1,5-a]pyrimidine has also been investigated for its role in materials science. Its rigid aromatic structure and electron-withdrawing substituents make it an ideal candidate for use in organic electronics. Recent advancements in the synthesis of this compound have focused on improving its solubility and stability under various conditions, which are critical factors for its integration into electronic devices.

The synthesis of 3-Bromo-6-nitropyrazolo[1,5-a]pyrimidine involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine scaffold. This is followed by selective bromination and nitration reactions to introduce the functional groups at specific positions. The optimization of these steps has been a key area of research, with scientists aiming to enhance yield and purity while minimizing environmental impact.

One of the most exciting developments in recent years is the use of 3-Bromo-6-nitropyrazolo[1,5-a]pyrimidine as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions has led to the creation of self-assembled structures with potential applications in drug delivery systems and sensors. These findings underscore the versatility of this compound across multiple scientific disciplines.

Furthermore, computational studies have provided valuable insights into the electronic properties of 3-Bromo-6-nitropyrazolo[1,5-a]pyrimidine. Density functional theory (DFT) calculations have revealed its high electron-deficient nature due to the electron-withdrawing effects of both the bromine and nitro groups. This characteristic makes it an attractive candidate for use in photovoltaic materials and nonlinear optical devices.

In conclusion, 3-Bromo-6-nitropyrazolo[1,5-a]pyrimidine (CAS No 80772-96-9) stands out as a multifaceted compound with significant potential across various fields. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in both medicinal chemistry and materials science research. As ongoing investigations continue to uncover new possibilities for this compound, its role in scientific innovation is expected to grow even further.